(S)-3,3'-Bis(3,5-diphenyl)phenyl-1,1'-binaphthyl-2,2'-diyl Hydrogen Phosphate

• IUPAC Name: 10,16-bis(3,5-diphenylphenyl)-13-hydroxy-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• InChI: InChI=1S/C56H37O4P/c57-61(58)59-55-51(47-31-43(37-17-5-1-6-18-37)29-44(32-47)38-19-7-2-8-20-38)35-41-25-13-15-27-49(41)53(55)54-50-28-16-14-26-42(50)36-52(56(54)60-61)48-33-45(39-21-9-3-10-22-39)30-46(34-48)40-23-11-4-12-24-40/h1-36H,(H,57,58)
• InChI Key: QFROSIXQYJFKDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CC(=C2)C3=CC4=CC=CC=C4C5=C3OP(=O)(OC6=C5C7=CC=CC=C7C=C6C8=CC(=CC(=C8)C9=CC=CC=C9)C1=CC=CC=C1)O)C1=CC=CC=C1
• Molecular Formula: C56H37O4P
• Molecular Weight: 804.9 g/mol

Description

(S)-3,3'-Bis(3,5-diphenyl)phenyl-1,1'-binaphthyl-2,2'-diyl Hydrogen Phosphate, also known as (S)-BDPB-H2PO4, is an organic compound that is widely used in scientific research applications. It is a chiral phosphoric acid ester that acts as a reagent in a variety of chemical and biochemical reactions. It is a stable compound that is easily synthesized and has a wide range of applications.

Scientific Research Applications

Flame Retardants and Environmental Safety

• Phosphorus-based Flame Retardants

  Research highlights the growing interest in halogen-free solutions, focusing on phosphorus-based flame retardants due to their good thermal stability, high efficiency, and low volatility. These compounds are pivotal in enhancing the flame retardancy of polymers like polycarbonate and its blends, with specific mention of bridged aromatic diphenyl phosphates and metal salts of dialkylphosphonic acid as effective in various plastics and polymeric materials (Levchik & Weil, 2006).

• Toxicity and Human Health Impact

  The safety and environmental impact of organophosphorus flame retardants, including their toxicity and influence on human health, are under scrutiny. Although these compounds are used extensively in various industries, their neurotoxic, fertility, reproductive, and carcinogenic effects are a concern, necessitating further research and careful consideration in their application (Bruchajzer, Frydrych, & Szymańska, 2015).

Agricultural and Environmental Applications

• Phosphorus Utilization in Agriculture: Phosphorus is a crucial nutrient for plant growth, but its availability in soil is limited. The potential of phosphate solubilizing microorganisms (PSM) to convert insoluble phosphorus forms into accessible ones is significant for sustainable agriculture. This approach can enhance the efficiency of phosphorus fertilizers, including rock phosphates, and contribute to addressing the global phosphorus resource challenge (Behera et al., 2014).

Materials Science and Technology

• Development of New Materials: Research into phosphorus compounds extends to the development of new materials, such as those used in organic light-emitting diodes (OLEDs) and other electronic applications. The versatility of phosphorus-based materials in electronics highlights the importance of understanding and innovating within the realm of phosphorus chemistry to create more efficient, sustainable, and environmentally friendly technologies (Squeo & Pasini, 2020).